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Compound of Interest

Compound Name: (E)-10-Hydroxynortriptyline

Cat. No.: B15590088 Get Quote

This guide provides essential safety and logistical information for the handling of (E)-10-
Hydroxynortriptyline, a metabolite of the tricyclic antidepressant Nortriptyline. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

Personal Protective Equipment (PPE)
Given that (E)-10-Hydroxynortriptyline is a metabolite of a potent pharmaceutical compound,

a comprehensive approach to personal protection is critical to minimize exposure. The

following table summarizes the recommended PPE for various laboratory activities involving

this compound.
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Activity Required Personal Protective Equipment

Weighing and Aliquoting (Dry Powder)

- Two pairs of chemotherapy-tested nitrile

gloves (ASTM D6978)[1] - Disposable, back-

closing, impervious gown with cuffed sleeves[1]

- N95 or higher-level respirator[2] - Full-face

shield or safety goggles - Hair and shoe covers

Handling Solutions

- A single pair of chemotherapy-tested nitrile

gloves (ASTM D6978) - Disposable, back-

closing, impervious gown with cuffed sleeves -

Safety glasses with side shields - Hair and shoe

covers

General Laboratory Operations
- Laboratory coat - Nitrile gloves - Safety

glasses

Spill Cleanup

- Two pairs of chemotherapy-tested nitrile

gloves (ASTM D6978) - Disposable, back-

closing, impervious gown with cuffed sleeves -

N95 or higher-level respirator - Full-face shield

or safety goggles - Chemical-resistant shoe

covers

Handling Procedures
2.1. Engineering Controls:

All work with the solid form of (E)-10-Hydroxynortriptyline should be conducted in a

certified chemical fume hood or a powder containment hood to prevent inhalation of airborne

particles.

Solutions should be handled in a well-ventilated area, preferably within a chemical fume

hood.

2.2. Step-by-Step Handling Protocol:

Preparation: Before handling the compound, ensure the work area is clean and uncluttered.

Designate a specific area for handling (E)-10-Hydroxynortriptyline.
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Donning PPE: Put on all required PPE as specified in the table above. Ensure gloves are

worn over the cuffs of the gown.

Weighing:

Perform weighing within a containment hood or a chemical fume hood.

Use a dedicated set of spatulas and weighing papers.

Handle the compound gently to avoid creating dust.

Dissolving:

Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

Cap the container securely before mixing or vortexing.

Post-Handling:

After handling, wipe down the work surface with an appropriate cleaning agent (e.g., 70%

ethanol), followed by a deactivating agent if available and validated for this class of

compounds.

Carefully doff PPE, avoiding self-contamination. Gloves should be removed last.

Wash hands thoroughly with soap and water immediately after removing gloves[1].

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Emergency Situation Immediate Action Plan

Skin Contact

1. Immediately remove contaminated clothing.

2. Wash the affected area with copious amounts

of soap and water for at least 15 minutes[3][4].

3. Seek immediate medical attention.

Eye Contact

1. Immediately flush the eyes with a gentle,

steady stream of water for at least 15 minutes,

holding the eyelids open[4][5][6]. 2. Seek

immediate medical attention.

Inhalation

1. Move the affected individual to fresh air

immediately[3][7]. 2. If breathing is difficult or

has stopped, provide artificial respiration[3]. 3.

Seek immediate medical attention.

Ingestion

1. Do not induce vomiting. 2. Rinse the mouth

with water. 3. Seek immediate medical attention

and provide the Safety Data Sheet (SDS) to the

medical personnel if available[7].

Minor Spill

1. Alert others in the area. 2. Wearing

appropriate PPE, absorb the spill with an inert

material (e.g., vermiculite, sand). 3. Clean the

spill area with a suitable detergent and water. 4.

Collect all contaminated materials in a sealed,

labeled hazardous waste container.

Major Spill

1. Evacuate the area immediately. 2. Alert your

institution's emergency response team. 3.

Restrict access to the area. 4. Provide

emergency responders with information about

the spilled material.

Disposal Plan
All waste materials contaminated with (E)-10-Hydroxynortriptyline must be treated as

hazardous waste.
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Solid Waste: Contaminated PPE (gloves, gowns, etc.), weighing papers, and other

disposable materials should be collected in a dedicated, clearly labeled, sealed hazardous

waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, clearly labeled, sealed hazardous waste container.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety office, following all local, state, and federal regulations.

Workflow and Safety Diagram
The following diagram illustrates the standard workflow for safely handling (E)-10-
Hydroxynortriptyline in a laboratory setting.
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Caption: Workflow for Safe Handling of (E)-10-Hydroxynortriptyline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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